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Compound of Interest

Compound Name: Foy-251

Cat. No.: B147497

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
Foy-251 (Camostat Mesylate), a potent serine protease inhibitor. Adherence to these
guidelines is essential to ensure a safe laboratory environment and the integrity of research
outcomes.

Hazard Identification and Personal Protective
Equipment (PPE)

Foy-251, also known as Camostat Mesylate or FOY-305, is a hazardous substance that
requires careful handling. It is known to cause skin and serious eye irritation and may lead to
respiratory irritation. Furthermore, it is very toxic to aquatic life.

Minimum Personal Protective Equipment (PPE) Requirements:
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact and

irritation.

Eye Protection

Safety goggles with side-
shields

To protect against splashes
and dust particles causing

serious eye irritation.

Skin and Body Protection

Laboratory coat or impervious

clothing

To prevent contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area. A
suitable respirator may be
required if dust formation is

likely.

To avoid inhalation of dust
particles that can cause

respiratory irritation.

Safe Handling and Storage

Proper handling and storage procedures are crucial to maintain the stability of Foy-251 and

prevent accidental exposure.

Handling Procedures:

¢ Ventilation: Always handle Foy-251 in a well-ventilated laboratory hood.

e Avoid Dust Formation: Take care to avoid the generation of dust when handling the solid

form.

o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

handling area.

o Exposure Avoidance: Avoid direct contact with skin, eyes, and clothing. Do not ingest or

inhale.

Storage Conditions:

o Temperature: Store at -20°C for long-term stability.
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o Container: Keep the container tightly sealed.

e Environment: Store in a dry and cool place.

Experimental Protocol: In Vitro TMPRSS2 Inhibition
Assay

This protocol outlines a typical experiment to determine the inhibitory activity of Foy-251
against the human transmembrane protease serine 2 (TMPRSS2).

Materials:

Recombinant human TMPRSS2

e Foy-251 (Camostat Mesylate)

o Fluorogenic peptide substrate (e.g., Boc-GIn-Ala-Arg-MCA)
o Assay Buffer (e.g., 50 mM Tris-HCI, pH 8.0, 154 mM NaCl)
¢ DMSO (for compound dilution)

o 384-well black plates

o Plate reader with fluorescence capabilities

Procedure:

o Compound Preparation: Prepare a stock solution of Foy-251 in DMSO. Create a serial
dilution of the compound in the assay buffer to achieve the desired final concentrations. The
final DMSO concentration in the assay should be kept low (e.g., <1%) to avoid solvent
effects.

e Assay Plate Setup: Add the diluted Foy-251 solutions and the fluorogenic substrate to the
wells of a 384-well black plate.

o Enzyme Addition: Initiate the enzymatic reaction by adding the recombinant TMPRSS2
protein to each well.
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 Incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a specific period

(e.g., 60 minutes).

o Fluorescence Reading: Measure the fluorescence intensity using a plate reader at the
appropriate excitation and emission wavelengths (e.g., 340 nm excitation and 440 nm

emission for MCA-based substrates).

o Data Analysis: Calculate the percent inhibition of TMPRSS2 activity for each Foy-251
concentration relative to a no-inhibitor control. Determine the IC50 value, which is the
concentration of Foy-251 required to inhibit 50% of the TMPRSS2 activity.

Experimental Workflow for TMPRSS2 Inhibition Assay
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Caption: Workflow for determining the in vitro inhibitory activity of Foy-251 against TMPRSS2.
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Mechanism of Action: Signaling Pathway

Foy-251 (Camostat Mesylate) is a prodrug that is rapidly converted in the body to its active
metabolite, 4-(4-guanidinobenzoyloxy)phenylacetic acid (GBPA), also known as FOY-251. This
active metabolite is a potent inhibitor of serine proteases, including TMPRSS2. By inhibiting
TMPRSS2, FOY-251 can block the entry of certain viruses, such as SARS-CoV-2, into host

cells.

Signaling Pathway of Foy-251 Inhibition of TMPRSS2
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Caption: Foy-251 is converted to its active form, which inhibits the TMPRSS2 protease.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b147497?utm_src=pdf-body
https://www.benchchem.com/product/b147497?utm_src=pdf-body
https://www.benchchem.com/product/b147497?utm_src=pdf-body
https://www.benchchem.com/product/b147497?utm_src=pdf-body
https://www.benchchem.com/product/b147497?utm_src=pdf-body-img
https://www.benchchem.com/product/b147497?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Dispose of Foy-251 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations.

Step-by-Step Disposal Procedure:

Waste Collection:

o Collect waste Foy-251 solid and any solutions in a designated, clearly labeled, and sealed
hazardous waste container.

o Do not mix with other incompatible waste streams.

Container Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name "Camostat
Mesylate (Foy-251)," and any other information required by your institution's
environmental health and safety (EHS) department.

Storage Pending Disposal:

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area, away from drains and sources of ignition.

Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for proper disposal.

o Provide the Safety Data Sheet (SDS) to the disposal contractor.

Spill Cleanup:

o In case of a spill, wear appropriate PPE.

o For small spills of solid material, carefully sweep up and place in the hazardous waste
container. Avoid creating dust.
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o For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in the
hazardous waste container.

o Clean the spill area thoroughly with a suitable decontamination solution.
Environmental Precautions:

e Prevent Foy-251 from entering drains, sewers, or waterways, as it is very toxic to aquatic
life.

 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Foy-251
(Camostat Mesylate)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147497#personal-protective-equipment-for-handling-
foy-251]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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